Cas no 148492-14-2 (4-(3-Chlorophenethyl)piperidine)

4-(3-Chlorophenethyl)piperidine is a synthetic organic compound featuring a piperidine core substituted with a 3-chlorophenethyl group. This structure imparts unique physicochemical properties, making it valuable in pharmaceutical and chemical research. The chlorophenyl moiety enhances lipophilicity, potentially improving membrane permeability in bioactive applications. The piperidine ring contributes to structural rigidity, which can be advantageous in the design of receptor-targeting molecules. This compound serves as a versatile intermediate in medicinal chemistry, particularly in the development of central nervous system (CNS) agents or enzyme inhibitors. Its well-defined synthetic pathway allows for consistent purity and scalability, supporting reliable use in research and development.

4-(3-Chlorophenethyl)piperidine structure

148492-14-2 structure

Product Name:4-(3-Chlorophenethyl)piperidine

CAS No:148492-14-2

MF:C₁₃H₁₈FN

MW:207.287127017975

MDL:MFCD05022473

CID:1039691

PubChem ID:4341897

Update Time:2025-06-20

4-(3-Chlorophenethyl)piperidine Chemical and Physical Properties

Names and Identifiers

- 4-(3-Chlorophenethyl)piperidine
- 4-[2-(3-Chlorophenyl)ethyl]piperidine
- 4-[2-(3-Fluorophenyl)ethyl]piperidine
- 4-[2-(3-Fluorophenyl)ethyl]piperidine HCl
- 4-[2-(3-fluorophenyl)ethyl]piperidine(SALTDATA: FREE)
- CS-0446983
- STK500844
- SCHEMBL9562200
- Piperidine, 4-[2-(3-fluorophenyl)ethyl]-
- 4-[2-(3-Fluoro-phenyl)-ethyl]-piperidine
- AKOS004120281
- G50172
- 4-(3-Fluorophenethyl)piperidine
- DTXSID201287081
- EN300-9130243
- 148492-14-2
- MDL： MFCD05022473
- Inchi： 1S/C13H18FN/c14-13-3-1-2-12(10-13)5-4-11-6-8-15-9-7-11/h1-3,10-11,15H,4-9H2
- InChI Key： APQQFQNRCOIZOT-UHFFFAOYSA-N
- SMILES： FC1=CC=CC(=C1)CCC1CCNCC1

Computed Properties

Exact Mass: 207.142327740g/mol
Monoisotopic Mass: 207.142327740g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 177
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 12Å²

4-(3-Chlorophenethyl)piperidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	032016-1g	4-[2-(3-Fluoro-phenyl)-ethyl]-piperidine	148492-14-2	95%	1g	￡232.00	2022-03-01
Chemenu	CM180081-1g	4-[2-(3-Fluorophenyl)ethyl]piperidine	148492-14-2	95%	1g	$1290	2021-08-05
Chemenu	CM180081-1g	4-[2-(3-Fluorophenyl)ethyl]piperidine	148492-14-2	95%	1g	$1290	2023-01-09
Alichem	A129003722-1g	4-(3-Fluorophenethyl)piperidine	148492-14-2	95%	1g	1,407.60 USD	2021-06-01
Enamine	EN300-9130243-0.05g	4-[2-(3-fluorophenyl)ethyl]piperidine	148492-14-2	95.0%	0.05g	$164.0	2025-02-21
Enamine	EN300-9130243-0.1g	4-[2-(3-fluorophenyl)ethyl]piperidine	148492-14-2	95.0%	0.1g	$172.0	2025-02-21
Enamine	EN300-9130243-0.25g	4-[2-(3-fluorophenyl)ethyl]piperidine	148492-14-2	95.0%	0.25g	$180.0	2025-02-21
Enamine	EN300-9130243-0.5g	4-[2-(3-fluorophenyl)ethyl]piperidine	148492-14-2	95.0%	0.5g	$188.0	2025-02-21
Enamine	EN300-9130243-1.0g	4-[2-(3-fluorophenyl)ethyl]piperidine	148492-14-2	95.0%	1.0g	$195.0	2025-02-21
Enamine	EN300-9130243-2.5g	4-[2-(3-fluorophenyl)ethyl]piperidine	148492-14-2	95.0%	2.5g	$417.0	2025-02-21